Cas no 122397-96-0 (Benzaldehyde,3-ethoxy-4-(b-D-glucopyranosyloxy)-)

Benzaldehyde,3-ethoxy-4-(b-D-glucopyranosyloxy)- Properties

Names and Identifiers

• Benzaldehyde,3-ethoxy-4-(b-D-glucopyranosyloxy)-
• 3-ethoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzaldehyde
• (2R,3R,4S,5S,6R)-2-ethoxy-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
• 3-Ethoxy-4-(beta-D-glucopyranosyloxy)benzaldehyde
• 4-hydroxy-3-methoxy-benzaldehyde
• Benzaldehyde, 3-ethoxy-4-(beta-D-glucopyranosyloxy)-
• Ethyl vanillin beta-D-glucopyranoside
• Ethyl vanillin glucoside
• Glucoethylvanillin
• Ethyl vanillin β-D-glucopyranoside
• ETHYLVANILLINBETA-D-GLUCOPYRANOSIDE
• DTXSID50153590
• UNII-24XJ91ONU1
• Q27253884
• 4-(-D-Glucopyranosyloxy)-3-Ethoxybenzaldehyde
• 3-Ethoxy-4-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)benzaldehyde
• BENZALDEHYDE, 3-ETHOXY-4-(.BETA.-D-GLUCOPYRANOSYLOXY)-
• ETHYL VANILLIN .BETA.-D-GLUCOPYRANOSIDE
• 24XJ91ONU1
• AC-32346
• 122397-96-0
• ETHYL VANILLIN .BETA.-D-GLUCOPYRANOSIDE [FHFI]
• FEMA NO. 3801
• SCHEMBL2949239
• 2-ETHOXY-4-FORMYLPHENYL .BETA.-D-GLUCOPYRANOSIDE
• 2-Ethoxy-4-formylphenyl beta-D-glucopyranoside
• EC 602-769-3
• SWESETWDPGZBCR-UXXRCYHCSA-N
• Glucoethyl Vanillin
• +Expand

• InChIKey： SWESETWDPGZBCR-UXXRCYHCSA-N
• Inchi： InChI=1S/C15H20O8/c1-2-21-10-5-8(6-16)3-4-9(10)22-15-14(20)13(19)12(18)11(7-17)23-15/h3-6,11-15,17-20H,2,7H2,1H3/t11-,12-,13+,14-,15-/m1/s1
• SMILES： CCOC1C=C(C=O)C=CC=1O[C@@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1O

Computed Properties

• Exact Mass: 328.11581759g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 6
• Monoisotopic Mass: 328.11581759g/mol
• Heavy Atom Count: 23
• Complexity: 379
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.2
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Boiling Point: 593.6°Cat760mmHg
• Flash Point: 213.4°C
• FEMA: 3801 | ETHYL VANILLIN BETA-D-GLUCOPYRANOSIDE
• Density: g/cm3